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chlorophenyl)carbamate

Cat. No.: B102794

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide addresses the solubility of methyl N-(4-
chlorophenyl)carbamate in methanol. Despite a comprehensive search of scientific literature
and chemical databases, specific quantitative solubility data for this compound in methanol is
not publicly available. This guide, therefore, provides a detailed framework for the experimental
determination and presentation of such data. It includes standardized experimental protocols, a
template for data presentation, and logical workflow diagrams to assist researchers in
generating and interpreting solubility information for this compound.

Introduction

Methyl N-(4-chlorophenyl)carbamate is a chemical compound of interest in various fields,
including agriculture and pharmaceutical research.[1][2] Understanding its solubility in common
organic solvents like methanol is crucial for a range of applications, including synthesis,
formulation, and analytical method development.[3] Methanol is frequently used as a solvent in
the analysis of N-methylcarbamates by High-Performance Liquid Chromatography (HPLC).[3]

This document serves as a practical guide for determining the solubility of methyl N-(4-
chlorophenyl)carbamate in methanol. In the absence of published quantitative data, the
following sections outline the necessary experimental procedures and data representation
formats.
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Physicochemical Properties of Methyl N-(4-
chlorophenyl)carbamate

A summary of the key physicochemical properties of methyl N-(4-chlorophenyl)carbamate is
presented in Table 1.

Property Value Source
CAS Number 940-36-3 [1]
Molecular Formula CsHsCINO:2 [2]
Molecular Weight 185.61 g/mol [1][2]
Physical Form Solid

Solubility Data in Methanol

As of the date of this guide, specific quantitative solubility data for methyl N-(4-
chlorophenyl)carbamate in methanol (e.g., in g/L or mol/L at specified temperatures) has not
been found in publicly accessible scientific literature or chemical databases. The following
sections provide a generalized protocol for the experimental determination of this data.

Experimental Protocol for Solubility Determination

The following is a standard protocol for determining the solubility of a solid compound in a
solvent, which can be adapted for methyl N-(4-chlorophenyl)carbamate in methanol.

4.1. Materials and Equipment

Methyl N-(4-chlorophenyl)carbamate (analytical standard)

Methanol (HPLC grade or equivalent)

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge
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e Volumetric flasks
e Pipettes
o Syringe filters (e.g., 0.45 um PTFE)

o High-Performance Liquid Chromatograph (HPLC) with UV detector or other suitable
analytical instrument

 Scintillation vials or other suitable containers with secure caps
4.2. Experimental Procedure
e Preparation of Saturated Solutions:

o Add an excess amount of methyl N-(4-chlorophenyl)carbamate to a series of vials
containing a known volume of methanol.

o Securely cap the vials to prevent solvent evaporation.

o Place the vials in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with constant
agitation to ensure saturation.

o Sample Collection and Preparation:
o After equilibration, allow the suspensions to settle.

o Carefully withdraw a known volume of the supernatant using a pipette, avoiding any
undissolved solid.

o Filter the collected supernatant through a syringe filter to remove any remaining solid
particles.

o Dilute the filtered solution with a known volume of methanol to bring the concentration
within the calibration range of the analytical method.
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e Quantitative Analysis:

o

Prepare a series of calibration standards of methyl N-(4-chlorophenyl)carbamate in
methanol of known concentrations.

o Analyze the calibration standards and the diluted sample solutions using a validated
analytical method, such as HPLC-UV.

o Construct a calibration curve by plotting the analytical signal (e.g., peak area) against the
concentration of the standards.

o Determine the concentration of methyl N-(4-chlorophenyl)carbamate in the diluted
sample solutions from the calibration curve.

» Calculation of Solubility:

o Calculate the concentration of the saturated solution by taking into account the dilution
factor.

o Express the solubility in appropriate units, such as g/L or mol/L.
4.3. Data Presentation

The experimentally determined solubility data should be presented in a clear and organized
manner, as shown in the template in Table 2.

Temperature (°C) Solubility (g/L) Solubility (mol/L) Method of Analysis
e.g., 20 e.g., HPLC-UV
e.g., 25 e.g., HPLC-UV
e.g., 30 e.g., HPLC-UV
Visualizations

5.1. Experimental Workflow for Solubility Determination

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b102794?utm_src=pdf-body
https://www.benchchem.com/product/b102794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The following diagram illustrates the general workflow for the experimental determination of

solubility.

Preparation of Saturated Solution
(Excess Solute in Methanol)

Equilibration
(Thermostatic Shaker)
Phase Separation
(Centrifugation/Settling)

Sample Collection & Filtration
(Supernatant)
Quantitative Analysis
(e.g., HPLC)

(Data Calculation & Reporting)

Click to download full resolution via product page

Caption: Workflow for solubility determination.

5.2. Factors Influencing Solubility
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The solubility of a compound is influenced by several interrelated factors. The diagram below
illustrates these relationships.

Solute Properties
(e.g., Polarity, Size)

Solvent Properties
(e.g., Polarity)

Temperature

Pressure
(for gases)

Click to download full resolution via product page

Caption: Key factors affecting solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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